2-chloro-4-fluoro-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C18H21ClFN5O/c1-12-23-16(11-17(24-12)25-8-2-3-9-25)21-6-7-22-18(26)14-5-4-13(20)10-15(14)19/h4-5,10-11H,2-3,6-9H2,1H3,(H,22,26)(H,21,23,24)
• InChI Key: AAQSPRZNSATVIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCCC2)NCCNC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H21ClFN5O
• Molecular Weight: 377.8 g/mol
• CAS No.: 1203131-01-4

Description

The compound “2-chloro-4-fluoro-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide” is a chemical compound with the formula C17H17ClF4N4O5S. It is related to Saflufenacil, a herbicide.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including a pyrimidine ring, a pyrrolidine ring, an amide group, and halogen substituents.

Scientific Research Applications

Pharmacokinetic Studies Compounds with similar structural features are often the subject of pharmacokinetic studies. For instance, studies on molecules like "N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide" and its metabolites in humans have contributed to understanding the disposition, metabolism, and elimination profiles of novel therapeutic agents (Renzulli et al., 2011). These insights are crucial for dose optimization and safety assessments in drug development processes.

Dopamine Receptor Imaging Benzamide derivatives, such as "[iodine-123]-(S)-IBZM," have been utilized in scintigraphic detection, particularly in studying neuropsychiatric disorders and imaging of melanoma metastases due to their ability to bind to specific receptors (Maffioli et al., 1994). This suggests potential applications of the compound in diagnostic imaging or as a part of therapeutic regimens targeting receptor-specific pathways.

Receptor Antagonism for Therapeutic Applications The selective antagonism of NMDA receptor subunits by compounds like "4‐methylbenzyl (3S, 4R)‐3‐fluoro‐4‐[(Pyrimidin‐2‐ylamino) methyl] piperidine‐1‐carboxylate" has shown promise in preclinical studies for conditions such as major depressive disorder (Garner et al., 2015). This highlights a potential avenue for the compound to serve as a modulator of central nervous system receptors, offering therapeutic benefits for neurological or psychiatric conditions.

Sigma Receptor Imaging in Oncology Similar compounds have been explored for their potential in imaging and therapy in oncology, leveraging the overexpression of sigma receptors in certain cancer cells. For example, studies with N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) have shown promise in visualizing primary breast tumors, indicating a potential role in cancer diagnosis and treatment planning (Caveliers et al., 2002).

Future Directions

The future directions for this compound could involve further studies to understand its properties and potential applications. For instance, related compounds have shown potential as antipsychotic drugs.